Cas no 1261235-23-7 (1,4-Bis-(3-fluoro-benzyl)-[1,4]diazepane)

• Product Name: 1,4-Bis-(3-fluoro-benzyl)-[1,4]diazepane
• CAS No: 1261235-23-7
• MF: C₁₉H₂₂F₂N₂
• MW: 316.388191699982
• CID: 2166862
• Update Time: 2025-07-19

1,4-Bis-(3-fluoro-benzyl)-[1,4]diazepane Chemical and Physical Properties

Names and Identifiers

• 1,4-Bis-(3-fluoro-benzyl)-[1,4]diazepane
• 1,4-Bis(3-fluorobenzyl)-1,4-diazepane
• SBB076011
• 1,4-Bis-(3-fluorobenzyl)-[1,4]diazepane
• 1,4-bis[(3-fluorophenyl)methyl]-1,4-diazaperhydroepine

• Inchi： 1S/C19H22F2N2/c20-18-6-1-4-16(12-18)14-22-8-3-9-23(11-10-22)15-17-5-2-7-19(21)13-17/h1-2,4-7,12-13H,3,8-11,14-15H2
• InChI Key： FMFCARIAIOFCPR-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(=C1)CN1CCCN(CC2C=CC=C(C=2)F)CC1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 320
• Topological Polar Surface Area: 6.5

Additional information on 1,4-Bis-(3-fluoro-benzyl)-[1,4]diazepane

Professional Introduction to Compound with CAS No. 1261235-23-7 and Product Name: 1,4-Bis-(3-fluoro-benzyl)-[1,4]diazepane

1,4-Bis-(3-fluoro-benzyl)-[1,4]diazepane, identified by the CAS number 1261235-23-7, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the diazepane class, a structural motif known for its potential in drug development due to its favorable pharmacokinetic properties and biological activity. The presence of fluoro-substituents in the benzyl groups enhances its chemical stability and metabolic profile, making it an attractive candidate for further exploration in medicinal chemistry.

The 1,4-diazepane core structure is a heterocyclic compound featuring nitrogen atoms at the 1 and 4 positions, which contribute to its unique electronic and steric properties. This framework is widely recognized for its role in various bioactive molecules, including anxiolytics, anticonvulsants, and neuroactive agents. The introduction of 3-fluoro-benzyl groups at the 1 and 4 positions of the diazepane ring introduces additional functionalization, which can modulate the compound's interactions with biological targets. This strategic modification has been employed to enhance binding affinity and selectivity in drug design.

In recent years, there has been a growing interest in fluorinated compounds due to their improved pharmacological properties. Fluorine atoms can influence metabolic stability, lipophilicity, and binding affinity, making them valuable tools in medicinal chemistry. The fluoro-benzyl substituents in 1,4-Bis-(3-fluoro-benzyl)-[1,4]diazepane are particularly noteworthy, as they may contribute to the compound's ability to interact with biological receptors in a more potent and selective manner. This has led to extensive research into its potential applications in treating neurological disorders and other conditions where precise receptor modulation is required.

Current research in the field of diazepane derivatives has highlighted their potential as scaffolds for developing novel therapeutic agents. Studies have demonstrated that modifications at the nitrogen atoms and substituents on the benzyl groups can significantly alter the pharmacological profile of these compounds. The 1,4-Bis-(3-fluoro-benzyl)-[1,4]diazepane molecule represents a promising derivative that has been investigated for its pharmacological activity. Preliminary studies suggest that this compound may exhibit properties relevant to central nervous system (CNS) disorders, including potential anxiolytic and neuroprotective effects.

The synthesis of 1,4-Bis-(3-fluoro-benzyl)-[1,4]diazepane involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The introduction of fluorine atoms into aromatic rings typically requires specialized synthetic methodologies to achieve regioselectivity and minimize unwanted side reactions. Advanced techniques such as palladium-catalyzed cross-coupling reactions have been employed to facilitate the formation of carbon-fluorine bonds efficiently. These synthetic strategies are critical for producing compounds with high chemical integrity, which is essential for subsequent pharmacological evaluation.

From a computational chemistry perspective, the molecular structure of 1,4-Bis-(3-fluoro-benzyl)-[1,4]diazepane has been subjected to detailed quantum mechanical calculations to predict its interaction with biological targets. Molecular docking studies have been performed using various protein receptors relevant to CNS disorders to assess binding affinity and identify potential mechanisms of action. These computational approaches have provided valuable insights into the compound's pharmacophore and have guided further structural optimization efforts.

The biological evaluation of 1,4-Bis-(3-fluoro-benzyl)-[1,4]diazepane has focused on its interaction with key neurotransmitter receptors involved in anxiety and depression. Initial in vitro studies have shown that this compound exhibits moderate affinity for certain serotonin receptors (e.g., 5-HT1A), which is consistent with its potential anxiolytic effects. Additionally, preliminary pharmacokinetic studies suggest that the fluoro-substituted benzyl groups contribute to improved metabolic stability compared to non-fluorinated analogs.

One of the most compelling aspects of 1,4-Bis-(3-fluoro-benzyl)-[1,4]diazepane is its potential as a lead compound for drug development. The combination of structural features such as the diazepane core and fluoro-benzyl substituents offers a unique chemical profile that may translate into clinical efficacy. Further research is ongoing to explore its therapeutic potential in preclinical models and eventually human trials. The compound's favorable pharmacokinetic properties make it an attractive candidate for developing treatments with improved bioavailability and reduced side effects.

The impact of fluorine substitution on drug design cannot be overstated. Fluorinated aromatic compounds often exhibit enhanced binding affinity due to changes in electronic distribution and steric hindrance around the binding site. In the case of 1,4-Bis-(3-fluoro-benzyl)-[1,4]diazepane, these effects are particularly relevant for modulating interactions with CNS receptors. The presence of fluoro-substituents may also influence metabolic pathways by increasing resistance to degradation by enzymes such as cytochrome P450 oxidases.

Future directions in the study of 1,4-Bis-(3-fluoro-benzyl)-[1,4]diazepane include exploring its potential as an intermediate for more complex drug molecules or as a starting point for structure-activity relationship (SAR) studies. By systematically varying substituent groups or modifying the diazepane core structure, researchers aim to identify derivatives with enhanced therapeutic efficacy or improved safety profiles. Collaborative efforts between synthetic chemists and biologists will be crucial in advancing this research towards clinical applications.

In conclusion, 1, 4-Bis-(3-fluoro-benzyl)-[1, 4]diazepane (CAS No.1261235-23-7) represents a significant advancement in pharmaceutical chemistry due to its innovative structure and promising biological activity.
The combination of diazepane core, fluoro-substituted benzyl groups,, favorable pharmacokinetic properties,, and potential therapeutic applications makes it a valuable candidate for further investigation.
Ongoing research aims to elucidate its mechanism of action, determine optimal dosing regimens, ,and evaluate its clinical efficacy through preclinical studies.
This work holds great promise for contributing new treatments for neurological disorders, cognitive impairments, ,and other conditions where precise receptor modulation is essential.